Methyl 7-(4-methyl-3,5-dioxo-1,2,4-triazolidin-1-YL)heptanoate

• CAS No.: 68329-17-9
• Molecular Formula: C11H19N3O4
• Molecular Weight: 257.29 g/mol
• IUPAC Name: methyl 7-(4-methyl-3,5-dioxo-1,2,4-triazolidin-1-yl)heptanoate
• InChI: InChI=1S/C11H19N3O4/c1-13-10(16)12-14(11(13)17)8-6-4-3-5-7-9(15)18-2/h3-8H2,1-2H3,(H,12,16)
• InChI Key: KKNDTZFBTQUCMB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)NN(C1=O)CCCCCCC(=O)OC

Description

Methyl 7-(4-methyl-3,5-dioxo-1,2,4-triazolidin-1-YL)heptanoate is a useful research compound. Its molecular formula is C11H19N3O4 and its molecular weight is 257.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 1-(6'-methoxycarbonyl-n-hex-2-enyl)-4-methyl-1,2,4-triazolidine-3,5-dione (12.4 g, 0.0486 mol) was dissolved in dimethoxyethane (200 ml) and 10% palladium on charcoal (3 g) was added and the resultant mixture was allowed to take up hydrogen (ca. 1100 mls). After the reaction was complete the resultant mixture was filtered through a kieselguhr bed and the filtrate evaporated in vacuo to afford 1-(6'-methoxycarbonyl-n-hexyl)-4-methyl-1,2,4-triazolidine-3,5-dione (12.3 g). m.p. 80°-1°.